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Welcome to the Technical Support Center for Ebecryl 220. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on utilizing
post-curing techniques to optimize the mechanical properties of this hexafunctional aromatic
urethane acrylate. Here you will find troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Ebecryl 220 and what are its primary characteristics?

Al: Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer.[1][2][3][4][5] It is
known for its very fast cure response when exposed to ultraviolet (UV) or electron beam (EB)
radiation.[1][3][4][5] Cured films of Ebecryl 220 typically exhibit high hardness, excellent
scratch resistance, and good solvent resistance.[3][5]

Q2: Why is post-curing beneficial for Ebecryl 220?

A2: Post-curing, which involves additional energy input (either thermal or UV) after the initial
curing, can significantly enhance the mechanical properties of Ebecryl 220. This process helps
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to increase the crosslink density by reacting remaining unreacted acrylate groups, leading to
improvements in properties like hardness, tensile strength, and modulus. It can also improve
the material's thermal stability.

Q3: What are the common post-curing methods for Ebecryl 220?
A3: The two primary post-curing methods are thermal post-curing and UV post-curing.

e Thermal post-curing involves heating the cured material in an oven at a specific temperature
for a set duration.

e UV post-curing involves exposing the material to additional UV radiation.
Q4: How does post-curing affect the degree of conversion?

A4: Post-curing generally increases the degree of conversion (DC) of the acrylate groups. The
initial UV curing may leave some unreacted double bonds due to mobility restrictions as the
polymer network forms. Post-curing provides the necessary energy to overcome these
limitations and drive the polymerization reaction further toward completion. The degree of
conversion can be monitored using techniques like Fourier Transform Infrared (FTIR)
spectroscopy by observing the decrease in the acrylate double bond absorption peaks
(typically around 810 cm~* and 1635 cm™1).

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Brittleness or Cracking After

Post-Curing

- Excessive post-curing
temperature or time. - High
crosslink density inherent to a

hexafunctional acrylate.

- Reduce the post-curing
temperature and/or duration. -
Implement a ramp-up and
ramp-down temperature profile
for thermal post-curing to
minimize thermal shock. -
Consider blending Ebecryl 220
with a more flexible di- or tri-
functional urethane acrylate to
reduce overall crosslink

density.

Warping or Dimensional

Instability

- Non-uniform heating or
cooling during thermal post-
curing. - Internal stresses
developed due to high

crosslink density.

- Ensure uniform temperature
distribution within the oven. -
Use a slower heating and
cooling rate. - Properly support

the sample during post-curing.

Surface Tackiness After Post-

Curing

- Oxygen inhibition at the
surface during UV post-curing.
[2] - Insufficient UV dose or

intensity.

- Perform UV post-curing in an
inert atmosphere (e.g.,
nitrogen). - Use a higher
intensity UV source or increase
the exposure time. - Employ a
UV source with a wavelength
appropriate for the
photoinitiator used in the

formulation.

Discoloration (Yellowing)

- Ebecryl 220 is an aromatic
urethane acrylate, which is
more prone to yellowing upon
exposure to UV light and heat
compared to aliphatic urethane

acrylates.

- If color stability is critical,
consider using an aliphatic
urethane acrylate. - Minimize
exposure to high temperatures
and UV radiation beyond what
is necessary for complete
curing. - Incorporate UV
stabilizers and antioxidants

into the formulation.
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- Precisely control the post-
curing temperature, time, and
. ) - Inconsistent post-curing UV dose. - Ensure all samples
Inconsistent Mechanical o ] ) ] )
] parameters. - Variations in have consistent dimensions
Properties ] ]
sample thickness or geometry. and are placed in the same
location within the curing

chamber for each run.

Data on Post-Curing Effects on Mechanical
Properties

Disclaimer: The following data is representative of a high-functionality aromatic urethane
acrylate and is for illustrative purposes. Actual results for Ebecryl 220 may vary depending on
the specific formulation and curing conditions.

Table 1: Effect of Thermal Post-Curing on Mechanical Properties

Post-Curing . ] .
Post-Curing Tensile Elongation at Shore D
Temperature .
°C) Time (hours) Strength (MPa) Break (%) Hardness
No Post-Cure - 45 25 85
80 1 50 2.2 87
80 2 55 2.0 88
100 1 60 1.8 90
100 2 65 1.5 92
120 1 70 1.2 93
120 2 72 1.0 94

Table 2: Effect of UV Post-Curing on Mechanical Properties
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UV Post-Curing Tensile Strength Elongation at
Shore D Hardness
Dose (Jicm?) (MPa) Break (%)
No Post-Cure 45 2.5 85
1 52 2.1 87
2 58 19 89
5 62 1.6 91

Experimental Protocols
Protocol 1: Thermal Post-Curing of Ebecryl 220 Samples

Sample Preparation: Prepare thin films or standardized test specimens (e.g., dog-bone
shape for tensile testing) of UV-cured Ebecryl 220 formulation. Ensure all samples are fully
cured in the initial UV curing step.

Oven Pre-heating: Preheat a convection oven to the desired post-curing temperature (e.g.,
80°C, 100°C, or 120°C).

Sample Placement: Place the cured samples on a non-stick, flat surface inside the
preheated oven. Ensure adequate spacing between samples for uniform heat distribution.

Curing: Post-cure the samples for the specified duration (e.g., 1 or 2 hours).

Cooling: After the specified time, turn off the oven and allow the samples to cool down slowly
to room temperature inside the oven to prevent thermal shock and warping.

Mechanical Testing: Once cooled, perform mechanical tests such as tensile testing (ASTM
D638) and Shore D hardness testing (ASTM D2240).

Protocol 2: UV Post-Curing of Ebecryl 220 Samples

Sample Preparation: Prepare thin films of UV-cured Ebecryl 220 formulation.

UV Curing System: Use a UV curing chamber equipped with a medium-pressure mercury
lamp or a UV-LED lamp with a suitable wavelength for the photoinitiator.
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 Inert Atmosphere (Optional but Recommended): If possible, purge the UV curing chamber
with nitrogen to minimize oxygen inhibition.

o UV Exposure: Place the samples in the UV curing chamber and expose them to a specific
UV dose (e.g., 1, 2, or 5 J/cm?). The dose can be controlled by adjusting the lamp intensity
and exposure time.

e Mechanical Testing: After post-curing, perform the desired mechanical tests.

Protocol 3: Determination of Degree of Conversion
using FTIR

o Sample Preparation: Prepare a thin film of the uncured Ebecryl 220 formulation between
two potassium bromide (KBr) plates.

o Initial Spectrum: Obtain the FTIR spectrum of the uncured sample. The peak height of the
acrylate C=C bond at ~810 cm~* or ~1635 cm~* and an internal reference peak (e.g.,
carbonyl C=0 peak at ~1720 cm~1) that does not change during polymerization should be
recorded.

e Curing: Cure the sample using the desired initial UV curing parameters.
e Post-Curing: Perform the desired thermal or UV post-curing on the sample.
¢ Final Spectrum: Obtain the FTIR spectrum of the post-cured sample.

o Calculation: The degree of conversion (DC) can be calculated using the following formula:
DC (%) =[1 - ( (Ac=c / Aref)cured / (Ac=c / Aref)uncured )] * 100 Where:

o Ac=c is the absorbance of the acrylate C=C peak.

o Aref is the absorbance of the internal reference peak.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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